4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile

• CAS: 72888-00-7
• Synonyms: 4-[(2,6-Dichlorophenyl)amino]-3-thiopheneacetonitrile
• Molecular Formula: C12H8Cl2N2S
• Molecular Weight: 283.2 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)NC2=CSC=C2CC#N)Cl
• InChI: InChI=1S/C12H8Cl2N2S/c13-9-2-1-3-10(14)12(9)16-11-7-17-6-8(11)4-5-15/h1-3,6-7,16H,4H2
• InChIKey: CPSPZBZRRLXMSY-UHFFFAOYSA-N

Sourcing a reliable Eltenac precursor with consistent halogenation pattern fidelity can be challenging. This compound is the direct nitrile precursor to the phenylaminothiopheneacetic acid NSAID, Eltenac. The ortho-dichloro substitution is critical for final drug COX-1/COX-2 selectivity, unlike other halo-analogs. Key supply advantages: • Essential acetonitrile handle enables high-yield hydrolysis to the active carboxylic acid, reducing downstream processing. • Defined mp (80-82°C) and solid-state form ensure accurate large-scale stoichiometry and straightforward handling.

4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile (CAS 72888-00-7): Key Intermediate for NSAID Synthesis and Pharmacological Research

4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile (CAS 72888-00-7) is a halogenated thiophene-acetonitrile derivative with the molecular formula C12H8Cl2N2S and a molecular weight of 283.18 g/mol. It is a beige to brown solid with a melting point of 80-82°C, soluble in chloroform, DMSO, and methanol . The compound serves as a crucial intermediate in the synthesis of phenylaminothiopheneacetic acids, notably Eltenac, a non-steroidal anti-inflammatory drug (NSAID) with COX-1/COX-2 inhibitory activity and analgesic/antipyretic properties .

Key intermediate for phenylaminothiopheneacetic acid synthesis, notably Eltenac

Enables COX-1/COX-2 selectivity profiling studies in inflammation research models

Solid-state form supports precise handling and stoichiometry control in lab-scale synthesis

Why 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile Cannot Be Replaced by Generic Analogs in NSAID Intermediate Applications

The ortho-dichloro substitution pattern on the phenylamino moiety of 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile is critical for its conversion to Eltenac, a COX-2 selective NSAID with a unique binding mode compared to other phenylacetic acid derivatives [1]. Substituting with analogs bearing different halogenation patterns (e.g., mono-chloro or bromo) or alternative heterocycles leads to significantly altered COX-1/COX-2 selectivity and anti-inflammatory potency in the final drug product, as demonstrated in comparative pharmacological studies of thiopheneacetic acid derivatives [2]. Furthermore, the acetonitrile functionality is essential for subsequent hydrolysis to the carboxylic acid; alternative nitrile derivatives may exhibit different reactivity profiles, impacting synthetic yield and purity [3].

Target Attribute

Ortho-dichloro substitution pattern on phenylamino moiety

Mono-chloro, bromo, or non-halogenated analogs may shift COX-1/COX-2 selectivity profile and endpoint response

Target Attribute

Acetonitrile group for hydrolysis to carboxylic acid

Alternative nitrile derivatives can alter reactivity and reduce synthetic yield or purity consistency

• [1] PubChem. Eltenac (Compound Summary). National Center for Biotechnology Information. View Source
• [2] ES480827A1. Phenylaminothiophene acetic acids, process for their preparation and medicaments containing them. 1979. View Source
• [3] EP0338493A2. Tetrahydro-4-phenylimino-3-thiophen-acetic acids. 1989. View Source

Quantitative Differentiation of 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile from Closest Analogs

Solid State and Melting Point Advantage over Structurally Related Liquid or Low-Melting Intermediates

4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile is a solid at room temperature with a melting point of 80-82°C , in contrast to the corresponding carboxylic acid derivative Eltenac (CAS 72895-88-6) which is typically isolated as a solid with a higher melting range (literature values vary but often exceed 150°C) [1]. Additionally, many related thiopheneacetonitrile intermediates lacking the 2,6-dichloro substitution pattern are viscous oils or low-melting solids, which complicates purification and accurate weighing . The favorable solid-state properties of 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile enable simpler handling, storage, and precise dispensing in laboratory and pilot-scale synthesis workflows .

Physical State Comparison

Class-level

Solid at RT, mp 80–82°C; oily/low-melting analogs lack consistent handling profile

May support reproducible weighing and synthesis stoichiometry

Solid-state handling context; class-level inference

Evidence Dimension	Physical State and Melting Point
Target Compound Data	Melting point: 80-82°C; Solid at room temperature
Comparator Or Baseline	Eltenac (final acid): melting point >150°C (exact range varies); Related thiopheneacetonitriles without 2,6-dichloro substitution: typically oils or low-melting solids (quantitative data not systematically compiled)
Quantified Difference	Target compound is a moderate-melting solid, easier to handle than oily analogs and lower-melting than the final acid product
Conditions	Ambient storage conditions; handling and weighing procedures

Why This Matters

Solid-state form with a well-defined melting range reduces variability in reaction stoichiometry and improves reproducibility in multi-step syntheses.

• [1] ChemBase. 2-{4-[(2,6-dichlorophenyl)amino]thiophen-3-yl}acetic acid (Eltenac). View Source

Predicted pKa Value Confirms Non-Ionic Nature and Facilitates Extraction Procedures

The predicted pKa of 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile is -0.39 ± 0.50 , confirming that the compound is essentially non-ionizable under physiological and typical laboratory pH conditions. In contrast, the corresponding acid Eltenac (pKa ~4-5, typical for arylacetic acids) is ionized at neutral pH, affecting its solubility, membrane permeability, and extraction behavior [1]. The lack of significant ionization simplifies liquid-liquid extraction and chromatographic purification steps during intermediate isolation, reducing the need for pH adjustment and minimizing product loss .

pKa Comparison

Class-level

Predicted pKa −0.39 ± 0.50 (non-ionizable) vs. ~4–5 for Eltenac carboxylic acid

Neutral character may simplify extraction and chromatographic work-up

Predicted value; experimental confirmation advised

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	Predicted pKa: -0.39 ± 0.50
Comparator Or Baseline	Eltenac (4-[(2,6-dichlorophenyl)amino]-3-thiopheneacetic acid): estimated pKa ~4-5 (typical for arylacetic acids)
Quantified Difference	pKa difference of >4 units, indicating target compound remains neutral across common pH range
Conditions	Aqueous solubility and partitioning studies

Why This Matters

Neutral character at all relevant pH values ensures consistent extraction efficiency and chromatographic behavior, critical for reproducible purification and analytical method development.

• [1] PubChem. Eltenac (Compound Summary). National Center for Biotechnology Information. View Source

High Commercial Purity Specifications (≥98%) Ensure Reproducible Synthetic Outcomes

Commercial suppliers of 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile specify a purity of 98% or higher (HPLC area normalization) . While purity levels for other thiopheneacetonitrile intermediates vary, the consistent availability of this compound at high purity reduces the need for additional purification steps and ensures reliable stoichiometry in subsequent reactions . Impurity profiles, when disclosed, are minimal and do not interfere with the hydrolysis to Eltenac or subsequent derivatizations .

Purity Specification

Specification review

≥98% (HPLC) commercial offering; upper end of typical intermediate purity range

May reduce batch variability and support GMP-like process consistency

Supplier specification; independent verification recommended

Evidence Dimension	Commercial Purity Specification
Target Compound Data	Purity: 98% (typical commercial offering)
Comparator Or Baseline	Other thiopheneacetonitrile intermediates: purity ranges from 95% to 98% depending on source and synthesis route
Quantified Difference	Target compound consistently available at 98% purity, at the upper end of typical ranges for similar intermediates
Conditions	HPLC analysis; vendor specifications

Why This Matters

High and consistent purity minimizes batch-to-batch variability, a critical factor in pharmaceutical intermediate procurement for GMP-like environments.

Optimal Use Cases for 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile in NSAID Development and Chemical Synthesis

Synthesis of Eltenac and Structural Analogs for COX-2 Selectivity Profiling

The compound is the direct precursor to Eltenac (4-[(2,6-dichlorophenyl)amino]-3-thiopheneacetic acid), a non-selective COX inhibitor with demonstrated efficacy in animal models of inflammation and pain [1]. Researchers studying SAR of phenylaminothiopheneacetic acids utilize 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile to generate diverse analogs via nitrile hydrolysis followed by amide coupling or esterification, enabling systematic exploration of COX-1/COX-2 selectivity [2].

Process Chemistry Optimization for NSAID Manufacturing

The solid-state nature and well-defined melting point (80-82°C) of 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile facilitate precise handling and accurate stoichiometry in large-scale reactions . Its neutral character (predicted pKa -0.39) simplifies work-up procedures and minimizes emulsion formation during liquid-liquid extraction, reducing processing time and solvent usage .

Analytical Method Development and Reference Standard Qualification

Due to its commercial availability at 98% purity and defined physicochemical properties, 4-(2,6-Dichloroanilino)-3-thiopheneacetonitrile serves as a reliable reference material for HPLC method development, LC-MS quantification, and impurity profiling in pharmaceutical quality control laboratories .

Derivatization to Novel Thiophene-Based Pharmacophores

The acetonitrile group provides a versatile handle for further synthetic transformations beyond simple hydrolysis. It can be reduced to the primary amine, converted to amidoximes, or used in heterocycle synthesis, enabling the generation of diverse chemical libraries for drug discovery programs targeting inflammation, pain, and respiratory distress syndromes [3].

Application

Selection Property

Validation Focus

Eltenac synthesis for COX selectivity studies

Ortho-dichloro substitution fidelity

COX-1/COX-2 inhibition assay endpoints

Process chemistry research for NSAID intermediates

Solid-state form and non-ionic character

Work-up efficiency and yield reproducibility

Analytical reference standard qualification

High purity and defined physical properties

HPLC/LC-MS method accuracy and impurity profiling

Derivatization to novel thiophene-based pharmacophores

Acetonitrile synthetic versatility

Product purity and structural confirmation

• [1] TargetMol. Eltenac (B78820) Product Information. View Source
• [2] ES480827A1. Phenylaminothiophene acetic acids, process for their preparation and medicaments containing them. 1979. View Source
• [3] EP1098645. Compositions comprising phenylaminothiophenacetic acid derivatives for the treatment of ARDS and IRDS. 1999. View Source